Cas no 155731-15-0 (2-(tert-butylsulfamoyl)-5-chlorothiophene-3-carboxylic acid)

• Product Name: 2-(tert-butylsulfamoyl)-5-chlorothiophene-3-carboxylic acid
• CAS No: 155731-15-0
• MF: C₉H₁₂ClNO₄S₂
• MW: 297.778879165649
• MDL: MFCD28145302
• CID: 4605988
• PubChem ID: 10447371
• Update Time: 2025-06-09

2-(tert-butylsulfamoyl)-5-chlorothiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxylic acid, 5-chloro-2-[[(1,1-dimethylethyl)amino]sulfonyl]-
• 2-(tert-Butylsulfamoyl)-5-chlorothiophene-3-carboxylic Acid
• 2-(tert-butylsulfamoyl)-5-chlorothiophene-3-carboxylic acid

• MDL： MFCD28145302
• Inchi： 1S/C9H12ClNO4S2/c1-9(2,3)11-17(14,15)8-5(7(12)13)4-6(10)16-8/h4,11H,1-3H3,(H,12,13)
• InChI Key： AAGPMZWZIZWWFA-UHFFFAOYSA-N
• SMILES： C1(S(NC(C)(C)C)(=O)=O)SC(Cl)=CC=1C(O)=O

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 448.4±55.0 °C at 760 mmHg
• Flash Point: 225.0±31.5 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

2-(tert-butylsulfamoyl)-5-chlorothiophene-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids

Additional information on 2-(tert-butylsulfamoyl)-5-chlorothiophene-3-carboxylic acid

Introduction to 2-(tert-butylsulfamoyl)-5-chlorothiophene-3-carboxylic acid (CAS No. 155731-15-0) and Its Emerging Applications in Chemical Biology

2-(tert-butylsulfamoyl)-5-chlorothiophene-3-carboxylic acid, identified by the chemical identifier CAS No. 155731-15-0, is a structurally unique compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic sulfonamide derivative combines the versatility of thiophene moieties with the reactivity of sulfamoyl groups, making it a valuable scaffold for designing novel bioactive molecules. The compound's molecular framework, characterized by a chlorothiophene core and a tert-butylsulfamoyl substituent, positions it as a promising candidate for further exploration in drug discovery and mechanistic studies.

The thiophene ring is a prominent feature in medicinal chemistry, frequently incorporated into bioactive molecules due to its ability to modulate electronic properties and interact with biological targets. In particular, 5-chlorothiophene derivatives have been extensively studied for their potential applications in anticancer, anti-inflammatory, and antimicrobial therapies. The presence of a chlorine atom at the 5-position enhances the electrophilicity of the thiophene ring, facilitating further functionalization and enabling diverse chemical transformations. These attributes make 2-(tert-butylsulfamoyl)-5-chlorothiophene-3-carboxylic acid a versatile intermediate for synthesizing complex pharmacophores.

The tert-butylsulfamoyl group is another critical feature of this compound, contributing to its unique physicochemical properties. Sulfonamides are well-documented pharmacological motifs, known for their broad spectrum of biological activities. The tert-butyl substitution at the sulfonamide moiety not only enhances solubility and metabolic stability but also influences binding interactions with biological targets. Recent studies have highlighted the role of sulfonamides in modulating enzyme activity, particularly in proteases and kinases, which are key targets in oncology and inflammatory diseases. The incorporation of this moiety into the thiophene scaffold may open new avenues for developing targeted therapies.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of small molecules like 2-(tert-butylsulfamoyl)-5-chlorothiophene-3-carboxylic acid. These studies suggest that the compound may exhibit inhibitory effects on various enzymes and receptors implicated in human diseases. For instance, preliminary docking simulations indicate potential interactions with cyclooxygenase (COX) enzymes, which are central to inflammation pathways, as well as with thiol-dependent enzymes involved in cellular signaling. Such findings underscore the compound's potential as a lead molecule for drug development.

In addition to its pharmacological relevance, 2-(tert-butylsulfamoyl)-5-chlorothiophene-3-carboxylic acid has been explored as a building block in synthetic organic chemistry. The combination of a reactive chlorothiophene ring and a functionalized carboxylic acid group allows for diverse derivatization strategies, including amide bond formation, esterification, and heterocyclic coupling reactions. These transformations have been leveraged to generate libraries of analogs for high-throughput screening (HTS) campaigns aimed at identifying novel bioactive compounds. The flexibility offered by this molecular scaffold makes it an attractive choice for medicinal chemists seeking to optimize potency and selectivity.

The synthesis of 2-(tert-butylsulfamoyl)-5-chlorothiophene-3-carboxylic acid involves multi-step organic reactions that highlight its synthetic accessibility while maintaining high purity standards. Key synthetic routes typically begin with the functionalization of commercially available thiophene precursors through chlorination and subsequent sulfonamide formation. Advances in catalytic methods have further refined these processes, enabling more efficient and sustainable production methods. Such improvements are crucial for scaling up synthesis while adhering to environmental regulations and ensuring reproducibility across different batches.

From a mechanistic perspective, the reactivity of the chlorothiophene ring in this compound has been investigated in detail. Thiophenes are known to undergo various electrophilic aromatic substitution reactions, including nucleophilic aromatic substitution (SNAr) when functionalized with electron-withdrawing groups like chlorine or fluorine. The tert-butylsulfamoyl group also participates in hydrogen bonding interactions, which can modulate binding affinities in biological systems. Understanding these interactions is essential for designing molecules with enhanced pharmacological profiles.

The growing interest in thiophene-based scaffolds has been complemented by recent discoveries in their applications beyond traditional pharmaceuticals. For example, conjugated thiophenes have been employed in materials science for developing organic semiconductors and light-emitting diodes (OLEDs). While these applications are outside the scope of direct medical use, they highlight the broader utility of thiophenic compounds across multiple disciplines. This interdisciplinary relevance underscores the importance of fundamental research into such molecules.

In conclusion,2-(tert-butylsulfamoyl)-5-chlorothiophene-3-carboxylic acid (CAS No. 155731-15-0) represents a structurally intriguing compound with significant potential in chemical biology and drug discovery. Its unique combination of a reactive thiophene core and functionalized sulfonamide group makes it a versatile scaffold for designing novel bioactive molecules. Ongoing research continues to uncover new applications for this compound, reinforcing its importance as both an academic research tool and a candidate for therapeutic development.